Cas no 127680-87-9 (2-Pyrrolidin-1-ylisonicotinonitrile)

• Product Name: 2-Pyrrolidin-1-ylisonicotinonitrile
• CAS No: 127680-87-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD08435908
• CID: 133585
• PubChem ID: 14640855
• Update Time: 2025-08-04

2-Pyrrolidin-1-ylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)isonicotinonitrile
• 2-Pyrrolidin-1-ylisonicotinonitrile
• 2-pyrrolidin-1-ylpyridine-4-carbonitrile
• 4-Pyridinecarbonitrile,2-(1-pyrrolidinyl)-
• 2-pyrrolidinylpyridine-4-carbonitrile
• 4-Pyridinecarbonitrile,2-(1-pyrrolidinyl)
• SB53287
• A805733
• EN300-27285
• TS-02384
• 2-(pyrrolidin-1-yl)pyridine-4-carbonitrile
• N-methyl-1-[4-(2-pyridyloxy)phenyl]methanamine
• CFA68087
• DTXSID40562495
• 2-Pyrrolidinoisonicotinonitrile
• CS-0204996
• 127680-87-9
• FT-0723764
• Z235344779
• AKOS009118933
• 4-Pyridinecarbonitrile, 2-(1-pyrrolidinyl)-
• MFCD08435908
• J-506592
• SCHEMBL20064451
• CHEBI:195057
• 2-(Pyrrolidin-1-yl)isonicotinonitrile97%
• 2-(Pyrrolidin-1-yl)isonicotinonitrile 97%
• DB-062607

• MDL： MFCD08435908
• Inchi： 1S/C10H11N3/c11-8-9-3-4-12-10(7-9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： POKSKCURNRHWPZ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C#N)C=CN=2)CCCC1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Melting Point: 79 °C
• PSA: 39.92000
• LogP: 1.61848

2-Pyrrolidin-1-ylisonicotinonitrile Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Pyrrolidin-1-ylisonicotinonitrile

Comprehensive Overview of 2-Pyrrolidin-1-ylisonicotinonitrile (CAS No. 127680-87-9): Properties, Applications, and Research Insights

2-Pyrrolidin-1-ylisonicotinonitrile (CAS No. 127680-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, characterized by a pyridine core substituted with a pyrrolidine and a nitrile group, serves as a versatile intermediate in synthetic chemistry. Its isonicotinonitrile backbone and heterocyclic modifications make it valuable for designing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for nitrile-containing compounds like 2-Pyrrolidin-1-ylisonicotinonitrile has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers frequently explore its reactivity in cross-coupling reactions and catalyzed transformations, aligning with trends in sustainable chemistry. The compound's electron-deficient pyridine ring enhances its utility in ligand design for metal-organic frameworks (MOFs), a hot topic in materials science.

From an industrial perspective, CAS 127680-87-9 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves palladium-catalyzed amination or nucleophilic substitution of halogenated pyridines, methods optimized for scalability and yield. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP)—a key concern for quality-conscious buyers.

Environmental and regulatory considerations also shape the discourse around 2-Pyrrolidin-1-ylisonicotinonitrile. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under ambient conditions and compatibility with green solvents (e.g., ethanol/water mixtures) make it suitable for eco-friendly synthesis protocols, addressing the growing demand for sustainable chemical processes.

Emerging applications include its use in fluorescence probes and photoactive materials, leveraging the nitrile group's polarity and the pyrrolidine's conformational flexibility. These innovations resonate with trends in bioimaging and optoelectronics, fields where users frequently search for "functionalized pyridine derivatives" or "nitrile-based sensors."

In summary, 2-Pyrrolidin-1-ylisonicotinonitrile exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to diverse synthetic pathways and alignment with industry 4.0 priorities—such as automation in chemical production—ensure its relevance in both academic and industrial settings. Future research may explore its potential in catalysis or polymeric systems, further expanding its commercial and scientific footprint.